Cas no 1805487-92-6 (5-Bromo-2-cyano-4-hydroxyphenylacetic acid)

• Product Name: 5-Bromo-2-cyano-4-hydroxyphenylacetic acid
• CAS No: 1805487-92-6
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4976800
• Update Time: 2025-10-29

5-Bromo-2-cyano-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-hydroxyphenylacetic acid

• Inchi： 1S/C9H6BrNO3/c10-7-1-5(3-9(13)14)6(4-11)2-8(7)12/h1-2,12H,3H2,(H,13,14)
• InChI Key： NPAXCIPHOHKEHX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.4
• Topological Polar Surface Area: 81.3

Additional information on 5-Bromo-2-cyano-4-hydroxyphenylacetic acid

5-Bromo-2-cyano-4-hydroxyphenylacetic Acid: A Comprehensive Overview

5-Bromo-2-cyano-4-hydroxyphenylacetic acid, identified by the CAS number 1805487-92-6, is a chemically synthesized compound with a unique structure that combines bromine, cyano, and hydroxyl groups attached to a phenylacetic acid backbone. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure allows for versatile reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of 5-bromo-2-cyano-4-hydroxyphenylacetic acid typically involves multi-step reactions, often starting from phenolic precursors. The introduction of the bromine and cyano groups is achieved through electrophilic substitution reactions, while the hydroxyl group is retained or introduced during the synthesis process. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

One of the most promising areas of research involving this compound is its application in drug development. Studies have shown that 5-bromo-2-cyano-4-hydroxyphenylacetic acid exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate enzyme activity has led to investigations into its role as a lead compound for developing novel therapeutic agents.

In the field of agrochemistry, this compound has demonstrated potential as a plant growth regulator. Research indicates that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This property is particularly valuable in regions facing challenges such as climate change and soil degradation.

The environmental impact of 5-bromo-2-cyano-4-hydroxyphenylacetic acid has also been a focus of recent studies. Researchers are exploring its biodegradability and toxicity to aquatic organisms to ensure its safe use in agricultural and industrial applications. Preliminary findings suggest that under controlled conditions, the compound degrades efficiently without posing significant risks to ecosystems.

In conclusion, 5-bromo-2-cyano-4-hydroxyphenylacetic acid, with its unique chemical properties and diverse applications, represents a significant advancement in organic chemistry. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine, agriculture, and environmental science.